Cas no 1314749-35-3 (9-Oxo-5,6,7,8,8a,9-hexahydroacridine-3-carboxylic acid)

9-Oxo-5,6,7,8,8a,9-hexahydroacridine-3-carboxylic acid structure
1314749-35-3 structure
Product Name:9-Oxo-5,6,7,8,8a,9-hexahydroacridine-3-carboxylic acid
CAS No:1314749-35-3
MF:C14H13NO3
MW:243.257923841476
CID:4693999
Update Time:2025-09-20

9-Oxo-5,6,7,8,8a,9-hexahydroacridine-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

    • 9-Oxo-5,6,7,8,8a,9-hexahydroacridine-3-carboxylic acid
    • Inchi: 1S/C14H13NO3/c16-13-9-3-1-2-4-11(9)15-12-7-8(14(17)18)5-6-10(12)13/h5-7,9H,1-4H2,(H,17,18)
    • InChI Key: VFEWKGFNLIRGJI-UHFFFAOYSA-N
    • SMILES: O=C1C2C=CC(C(=O)O)=CC=2N=C2CCCCC21

Computed Properties

  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 1
  • Complexity: 415
  • Topological Polar Surface Area: 66.7

Experimental Properties

  • Density: 1.4±0.1 g/cm3
  • Boiling Point: 478.8±45.0 °C at 760 mmHg
  • Flash Point: 243.4±28.7 °C
  • Vapor Pressure: 0.0±1.3 mmHg at 25°C

9-Oxo-5,6,7,8,8a,9-hexahydroacridine-3-carboxylic acid Security Information

9-Oxo-5,6,7,8,8a,9-hexahydroacridine-3-carboxylic acid Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Chemenu
CM493612-1g
9-Oxo-5,6,7,8,8a,9-hexahydroacridine-3-carboxylicacid
1314749-35-3 95%
1g
$764 2022-06-13
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